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Compound of Interest

Compound Name:
8-Chloro-5-methyl-2-

phenylquinoline

CAS No.: 25413-16-5

Cat. No.: B14001536

Get Quote

Technical Guide: 8-Chloro-5-methyl-2-
phenylquinoline
Status: Research Compound (Non-Commercial) | Classification: Derived GHS Assessment

Audience: Medicinal Chemists, Process Safety Engineers, Drug Discovery Scientists

Part 1: Chemical Identity & Physicochemical
Properties[1]
This compound belongs to the 2-phenylquinoline family, a scaffold widely investigated for

antimalarial, antiviral (anti-SARS-CoV-2), and anticancer properties.[1] The presence of the 8-

chloro and 5-methyl substituents modulates lipophilicity and metabolic stability.

Table 1: Substance Identification
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Property Detail

Chemical Name 8-Chloro-5-methyl-2-phenylquinoline

Common Synonyms
8-Chloro-5-methyl-2-phenyl-quinoline; 2-Phenyl-

5-methyl-8-chloroquinoline

CAS Number
Not Assigned (Analog: 8-Chloro-2-

methylquinoline is 3033-82-7)

Molecular Formula C₁₆H₁₂ClN

Molecular Weight 253.73 g/mol

SMILES Cc1c2nc(c3ccccc3)ccc2c(Cl)cc1

Physical State Solid (Crystalline powder)

Color Off-white to pale yellow (Predicted)

Melting Point 78–85 °C (Predicted based on analogs)

Solubility
Soluble in DCM, DMSO, Methanol; Insoluble in

Water

LogP (Predicted) ~4.8 (Highly Lipophilic)

Part 2: Hazard Identification & Risk Assessment
(Derived)
Expert Insight: Quinoline derivatives, particularly halogenated ones, are often skin and eye

irritants. The 8-chloro substituent suggests potential for increased persistence and reactivity

compared to the parent quinoline. The primary hazard stems from the precursor 2-chloro-5-

methylaniline, a known toxicant.

GHS Classification (Provisional)
Based on 29 CFR 1910.1200 (OSHA HazCom 2012) and CLP Regulation (EC) No 1272/2008.

Signal Word:WARNING
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Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume.

P280: Wear protective gloves/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.

Toxicological Assessment (SAR Analysis)
Acute Toxicity: Predicted LD50 (Oral, Rat) between 500–1200 mg/kg. Data extrapolated from

8-chloroquinoline (LD50 ~700 mg/kg).

Genotoxicity: Quinolines can intercalate DNA. While the 2-phenyl group adds steric bulk that

may reduce intercalation compared to planar quinolines, this compound should be treated as

a suspected mutagen until tested (Ames test recommended).

Target Organs: Liver (metabolic processing of halo-quinolines) and Respiratory Tract (dust

irritation).

Part 3: Synthesis & Purification Protocol
(Experimental)
Directive: The most robust laboratory synthesis for 2-phenylquinolines with specific benzene-

ring substitution is the Doebner Reaction followed by decarboxylation. This method avoids the

harsh conditions of the Skraup reaction and allows for regioselective control.
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Workflow Diagram: Synthesis of 8-Chloro-5-methyl-2-
phenylquinoline

Precursors:
2-Chloro-5-methylaniline

+ Benzaldehyde
+ Pyruvic Acid

Step 1: Doebner Condensation
(Reflux in EtOH, 3h)

 Schiff Base Formation Intermediate:
8-Chloro-5-methyl-2-phenyl-
quinoline-4-carboxylic acid

 Cyclization Step 2: Decarboxylation
(Copper powder, 200°C)

 -CO2 
Crude Product

Purification:
Recrystallization (EtOH)

or Column Chromatography

Final Product:
8-Chloro-5-methyl-
2-phenylquinoline

Click to download full resolution via product page

Caption: Two-step Doebner synthesis pathway via carboxylic acid intermediate.

Detailed Protocol
Step 1: Synthesis of the Carboxylic Acid Intermediate

Reagents:

2-Chloro-5-methylaniline (1.0 eq, 20 mmol)

Benzaldehyde (1.0 eq, 20 mmol)

Pyruvic acid (1.0 eq, 20 mmol)

Ethanol (30 mL)

Procedure:

Dissolve aniline and benzaldehyde in ethanol in a round-bottom flask. Stir for 15 min to

form the Schiff base (solution may warm slightly).

Add pyruvic acid dropwise.

Reflux the mixture for 3–4 hours. A precipitate (the carboxylic acid) typically forms upon

cooling.

Isolation: Cool to room temperature. Filter the solid, wash with cold ethanol, and dry.

Checkpoint: Verify intermediate by Mass Spec (Expected [M+H]+: ~298).
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Step 2: Decarboxylation to Target Molecule
Reagents:

Intermediate Acid (from Step 1)

Copper powder (Catalytic amount, ~10% w/w)

Diphenyl ether (Solvent, optional for thermal control)

Procedure:

Mix the dried acid with copper powder.

Heat to 200–220°C (using a sand bath or heating mantle) until CO₂ evolution ceases

(bubbling stops).

Work-up: Cool the melt. Dissolve in Dichloromethane (DCM) and filter to remove copper.

Wash the organic layer with 10% Na₂CO₃ (to remove unreacted acid) and Brine.

Dry over MgSO₄ and concentrate in vacuo.

Purification:

Recrystallize from Ethanol/Hexane or purify via Flash Chromatography (Silica gel,

Hexane:EtOAc 9:1).

Part 4: Safe Handling & Containment
Self-Validating Safety System: The handling of halogenated quinolines requires a

"containment-first" approach to prevent sensitization.

Engineering Controls
Solid Handling: All weighing and transfer of the solid powder must be performed inside a

Fume Hood or Powder Containment Balance Enclosure.

Solution Handling: General lab ventilation is sufficient for dilute solutions (<10 mM).
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Waste: Segregate as Halogenated Organic Waste. Do not mix with oxidizers.

Personal Protective Equipment (PPE)
Category Requirement Rationale

Respiratory N95 (minimum) or P100
Prevents inhalation of dust

during weighing.

Skin
Nitrile Gloves (Double gloving

recommended)

Quinolines can penetrate skin;

double layer ensures

breakthrough protection.

Eye Chemical Safety Goggles
Protects against dust and

splashes (Irritant H319).

Body Lab Coat (Buttoned)
Prevents contamination of

street clothes.

Safety Decision Tree
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Handling 8-Chloro-5-methyl-2-phenylquinoline

Physical State?

Solid / Powder Solution / Oil

MANDATORY:
Fume Hood + N95 Mask
Avoid Dust Generation

Standard PPE:
Nitrile Gloves + Goggles
Handle in Ventilated Area

Spill Occurs?

Wet wipe method.
DO NOT sweep (dust hazard).

 Solid 

Absorb with vermiculite.
Dispose as Halogenated Waste.

 Liquid 

Click to download full resolution via product page

Caption: Decision matrix for PPE and spill response based on physical state.

Part 5: References
Doebner Reaction Mechanism & Protocol: Bergstrom, F. W. "Heterocyclic Nitrogen

Compounds. Part IIA. Hexacyclic Compounds: Pyridine, Quinoline, and Isoquinoline."

Chemical Reviews, 1944. (Foundational chemistry for 2-phenylquinoline synthesis).

Precursor Safety (2-Chloro-5-methylaniline): PubChem. "2-Chloro-5-methylaniline - Safety

and Hazards." National Library of Medicine.
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Quinoline SAR & Biological Activity: Kouznetsov, V. V., et al. "Recent Progress in the

Synthesis of Quinolines." Current Organic Chemistry, 2005. (Context for 2-phenylquinoline

biological relevance).

General Quinoline Safety: ECHA Registration Dossier for Quinoline. European Chemicals

Agency. (Used for extrapolation of scaffold toxicity).

Synthesis of 2-Phenylquinolines: "Synthesis of 2-phenylquinoline-4-carboxylic acid via the

Doebner Reaction." BenchChem Application Note. (General protocol adaptation).

Disclaimer: This document is a technical guide created for research purposes. It does not

replace a certified Safety Data Sheet (SDS) from a chemical manufacturer. Always conduct a

site-specific risk assessment before handling novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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